1-piperidin-1-yl-3-[(5-thiophen-2-yl-1H-pyrazol-4-yl)methylamino]propan-2-ol

• IUPAC Name: 1-piperidin-1-yl-3-[(5-thiophen-2-yl-1H-pyrazol-4-yl)methylamino]propan-2-ol
• InChI: InChI=1S/C16H24N4OS/c21-14(12-20-6-2-1-3-7-20)11-17-9-13-10-18-19-16(13)15-5-4-8-22-15/h4-5,8,10,14,17,21H,1-3,6-7,9,11-12H2,(H,18,19)
• InChI Key: GNIKLNCRNCBRKC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC(CNCC2=C(NN=C2)C3=CC=CS3)O
• Molecular Formula: C16H24N4OS
• Molecular Weight: 320.5 g/mol

Description

1-piperidin-1-yl-3-[(5-thiophen-2-yl-1H-pyrazol-4-yl)methylamino]propan-2-ol is a chemical compound that has gained attention in scientific research due to its potential in various fields.

Mechanism of Action

The mechanism of action of 1-piperidin-1-yl-3-[(5-thiophen-2-yl-1H-pyrazol-4-yl)methylamino]propan-2-ol involves the modulation of specific receptors and enzymes in the body. It has been found to act as an agonist or antagonist of various receptors, including dopamine, serotonin, and adrenergic receptors. Furthermore, it has been shown to inhibit enzymes such as acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific receptors and enzymes it modulates. It has been found to exhibit neuroprotective, anti-inflammatory, and antioxidant effects. Furthermore, it has been shown to improve cognitive function, memory, and learning.

Advantages and Limitations for Lab Experiments

The advantages of using 1-piperidin-1-yl-3-[(5-thiophen-2-yl-1H-pyrazol-4-yl)methylamino]propan-2-ol in lab experiments include its high potency, selectivity, and versatility. It can be used as a tool compound for studying the role of specific receptors and enzymes in the body. However, its limitations include its potential toxicity, limited solubility, and high cost.

Future Directions

There are several future directions for research on 1-piperidin-1-yl-3-[(5-thiophen-2-yl-1H-pyrazol-4-yl)methylamino]propan-2-ol. These include the development of more efficient synthesis methods, the identification of new therapeutic targets, and the optimization of its pharmacological properties. Furthermore, it can be used in combination with other compounds to enhance its therapeutic potential.

Synthesis Methods

The synthesis method of 1-piperidin-1-yl-3-[(5-thiophen-2-yl-1H-pyrazol-4-yl)methylamino]propan-2-ol involves the reaction of piperidine, 5-thiophen-2-yl-1H-pyrazole-4-carbaldehyde, and 3-[(tert-butoxy)carbonyl]amino-1-propanol in the presence of a suitable catalyst. This method has been optimized by various researchers to improve yield and purity.

Scientific Research Applications

1-piperidin-1-yl-3-[(5-thiophen-2-yl-1H-pyrazol-4-yl)methylamino]propan-2-ol has been studied for its potential in various fields such as medicinal chemistry, drug discovery, and neuroscience. It has been found to exhibit promising activity against various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Furthermore, it has been used as a tool compound for studying the role of specific receptors and enzymes in the body.